5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C16H19N3O2S2/c1-3-14-6-7-15(22-14)23(20,21)17-9-8-13-11-19-10-4-5-12(2)16(19)18-13/h4-7,10-11,17H,3,8-9H2,1-2H3
• InChI Key: LQWKEVBAZZUVOL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NCCC2=CN3C=CC=C(C3=N2)C
• Molecular Formula: C16H19N3O2S2
• Molecular Weight: 349.5 g/mol

Description

5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide (EMIT) is a synthetic organic compound that has been studied for its potential applications in a variety of scientific research fields. It is an aromatic heterocyclic compound, which contains a thiophene-2-sulfonamide group, and is used as a building block for the synthesis of other compounds. The unique structure of EMIT allows it to be used as a versatile tool for a variety of applications, including biochemical and physiological research, drug design, and laboratory experiments.

Mechanism of Action

The exact mechanism of action of 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide is not yet fully understood. However, it is believed that 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide can interact with proteins and other molecules in the body, and can affect the activity of enzymes and hormones. In particular, 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide has been shown to interact with acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This interaction can lead to the inhibition of the enzyme, resulting in increased levels of acetylcholine in the body.
Biochemical and Physiological Effects
The effects of 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide on biochemical and physiological processes are not yet fully understood. However, studies have shown that 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide can interact with proteins and other molecules in the body, and can affect the activity of enzymes and hormones. For example, 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide has been shown to interact with acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This interaction can lead to the inhibition of the enzyme, resulting in increased levels of acetylcholine in the body. Additionally, 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide has been shown to affect the activity of other enzymes, such as proteases and phosphatases, and has been shown to have an effect on the expression of certain genes.

Advantages and Limitations for Lab Experiments

5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide has several advantages for use in laboratory experiments. First, 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide is relatively inexpensive, making it an attractive option for researchers on a budget. Additionally, 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide is a versatile compound, and can be used as a building block for the synthesis of other compounds. Finally, 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide is relatively stable, making it suitable for use in a variety of laboratory experiments.
However, there are also some limitations to using 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide in laboratory experiments. First, 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide is a relatively new compound, and is not as well-studied as other compounds. Additionally, the exact mechanism of action of 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide is not yet fully understood, making it difficult to predict the effects of 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide on biochemical and physiological processes. Finally, 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide is a relatively large molecule, which can make it difficult to handle in some laboratory experiments.

Future Directions

There are several potential future directions for research on 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide. First, further research is needed to understand the exact mechanism of action of 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide, and to determine its effects on biochemical and physiological processes. Additionally, further research is needed to explore the potential applications of 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide in drug design, biochemistry, and physiology. Finally, further research is needed to explore the potential for 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide to be used as a building block for the synthesis of other compounds.

Synthesis Methods

5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide can be synthesized using a variety of methods, but the most commonly used method is the reaction of 8-methylimidazole with ethylthiophene-2-sulfonamide. This reaction is typically carried out using a base, such as sodium hydroxide, in an aqueous solution. The reaction results in the formation of a thiophene-2-sulfonamide group, which is then coupled with ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide, forming 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide.

Scientific Research Applications

5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide has been used in a variety of scientific research applications, including drug design, biochemistry, and physiology. In drug design, 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide has been used as a scaffold for the synthesis of a variety of novel compounds, including inhibitors of the enzyme acetylcholinesterase. In biochemistry, 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide has been used to study the structure and function of proteins, as well as to study the mechanisms of enzyme catalysis. In physiology, 5-ethyl-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide has been used to study the effects of hormones on the human body, as well as to study the mechanisms of action of drugs.